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Compound of Interest

Compound Name: C24H36ClNO

Cat. No.: B15171582 Get Quote

A comprehensive exploration of the chemical and biological landscape of compounds with the

molecular formula C24H36ClNO, tailored for researchers, scientists, and professionals in drug

development.

Initial Assessment: A thorough search of chemical databases, including PubChem,

ChemSpider, and the Chemical Abstracts Service (CAS), did not yield a well-characterized,

common chemical entity with the specific molecular formula C24H36ClNO. This suggests that

the compound in question may be a novel or less-documented substance, or that the provided

formula represents a broad class of isomers that are not individually cataloged under this

general formula.

Without a specific, identified compound, a detailed technical guide including experimental

protocols, signaling pathways, and quantitative data is not feasible. The following information is

provided to guide researchers who may encounter a compound with this molecular formula in

the course of their work.

Identifying a Compound with the Formula
C24H36ClNO
Should a researcher synthesize or isolate a compound believed to have the molecular formula

C24H36ClNO, the following steps are crucial for its characterization and the subsequent

development of a technical profile:
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Structural Elucidation: The first and most critical step is to determine the precise chemical

structure of the molecule. This is typically achieved through a combination of analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for

determining the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry can confirm the exact

molecular weight and elemental composition, verifying the C24H36ClNO formula.

Fragmentation patterns can provide clues about the molecule's structure.

X-ray Crystallography: If a suitable crystal can be grown, this technique provides the

definitive three-dimensional structure of the molecule.

IUPAC Name and CAS Number Assignment: Once the structure is confirmed, a systematic

IUPAC (International Union of Pure and Applied Chemistry) name can be assigned.

Subsequently, a CAS number can be obtained from the Chemical Abstracts Service, which

will uniquely identify the compound in the scientific literature and databases.

Hypothetical Workflow for Characterization
To illustrate the process of generating the information requested, a hypothetical workflow is

presented below. This workflow outlines the necessary experimental and analytical steps that

would be required once a specific C24H36ClNO compound is identified.

Caption: Hypothetical workflow for the characterization of a novel C24H36ClNO compound.

Data Presentation: Structuring Quantitative
Information
For any identified C24H36ClNO compound, all quantitative data should be summarized in

clearly structured tables for easy comparison and analysis. The following are examples of

tables that would be populated during the characterization process.

Table 1: Physicochemical Properties
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Property Value Method

Molecular Weight Calculated -

Melting Point (°C) Experimental
Differential Scanning

Calorimetry (DSC)

Solubility (mg/mL) Experimental
HPLC-based method in

various solvents

LogP Experimental Shake-flask method

pKa Experimental Potentiometric titration

Table 2: In Vitro Biological Activity

Assay Target IC50 / EC50 (µM) Cell Line

Example: Kinase

Assay
Example: EGFR Experimental Value Example: A549

Example: Cytotoxicity - Experimental Value Example: HeLa

Experimental Protocols
Detailed methodologies for all key experiments would be crucial for reproducibility. An example

of how an experimental protocol would be presented is as follows:

Protocol: Determination of IC50 in a Cancer Cell Line

Cell Culture: The human cancer cell line (e.g., MCF-7) is maintained in DMEM supplemented

with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified

atmosphere of 5% CO2.

Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000 cells per well and

allowed to adhere overnight.

Compound Treatment: The C24H36ClNO compound is dissolved in DMSO to create a stock

solution, which is then serially diluted in culture medium to achieve a range of final
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concentrations. The cells are treated with these dilutions for 72 hours.

Viability Assay: Cell viability is assessed using the MTT assay. After the incubation period,

MTT solution is added to each well, and the plates are incubated for another 4 hours. The

resulting formazan crystals are dissolved in DMSO, and the absorbance is measured at 570

nm using a microplate reader.

Data Analysis: The IC50 value, the concentration of the compound that inhibits cell growth by

50%, is calculated by plotting the percentage of cell viability against the log of the compound

concentration and fitting the data to a sigmoidal dose-response curve using appropriate

software (e.g., GraphPad Prism).

Signaling Pathway Visualization
If the mechanism of action of the C24H36ClNO compound was elucidated to involve a specific

signaling pathway, a diagram would be created using Graphviz to visualize the interactions. For

instance, if the compound was found to inhibit the PI3K/Akt pathway, the following diagram

could be generated.
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Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway by a C24H36ClNO
compound.

In conclusion, while a specific technical guide for C24H36ClNO cannot be provided without a

defined chemical entity, the framework outlined above provides a comprehensive roadmap for

the characterization and documentation of any novel compound with this molecular formula.

Researchers and drug development professionals are encouraged to follow these systematic
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approaches to ensure the generation of high-quality, reproducible data that can be effectively

communicated and utilized by the scientific community.

To cite this document: BenchChem. [An In-depth Technical Guide to C24H36ClNO:
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15171582#c24h36clno-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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